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Compound of Interest

Compound Name: 1,3-Dibutyl acetylcitrate

Cat. No.: B15292188 Get Quote

Disclaimer: Direct experimental structural analysis data for 1,3-Dibutyl Acetylcitrate is not

readily available in public scientific databases. This guide provides a theoretical structural

analysis based on the known properties of citric acid and its derivatives, alongside comparative

data from its well-studied isomer, Tributyl Acetylcitrate (ATBC). The experimental protocols

described are proposed methodologies for its synthesis and characterization.

Introduction
1,3-Dibutyl acetylcitrate is a derivative of citric acid, a key intermediate in metabolism. It is

characterized by the esterification of the carboxyl groups at positions 1 and 3 with butanol, and

the acetylation of the hydroxyl group at position 2. This specific substitution pattern

distinguishes it from its more common isomer, Tributyl Acetylcitrate (ATBC), where all three

carboxyl groups are esterified. This structural difference is expected to result in distinct

physicochemical properties and spectroscopic data.

This technical guide outlines the theoretical structural characteristics of 1,3-dibutyl
acetylcitrate, proposes experimental workflows for its analysis, and provides comparative data

from ATBC to aid researchers in its identification and characterization.

Molecular Structure
The molecular structure of 1,3-Dibutyl Acetylcitrate is presented below. The central carbon

atom is chiral, and the molecule possesses a free carboxylic acid group at the 2-position.
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Selective Esterification
(Acid Catalyst, Controlled Stoichiometry)

Aqueous Workup
(Neutralization & Extraction)

Purification of 1,3-Dibutyl Citrate
(e.g., Column Chromatography)

Acetylation
(Acetic Anhydride or Acetyl Chloride)

Aqueous Workup
(Quenching & Extraction)

Final Purification
(e.g., Distillation or Chromatography)

Structural Characterization
(NMR, MS, FTIR)
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Synthesized & Purified
1,3-Dibutyl Acetylcitrate

FTIR Spectroscopy LC-MS (ESI) NMR Spectroscopy

Combine Spectroscopic Data
for Structure Elucidation

High-Resolution MS (HRMS) ¹H NMR ¹³C NMR 2D NMR (COSY, HSQC, HMBC)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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